Cas no 1932260-73-5 ((2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid
• CAS No: 1932260-73-5
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 5246686
• Update Time: 2025-06-09

(2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• D-Proline, 3-amino-1-methyl-, (3S)-
• (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C6H12N2O2/c1-8-3-2-4(7)5(8)6(9)10/h4-5H,2-3,7H2,1H3,(H,9,10)/t4-,5+/m0/s1
• InChI Key： CKQIJRHCUKOCCU-CRCLSJGQSA-N
• SMILES： C(O)(=O)[C@H]1[C@@H](N)CCN1C

Additional information on (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid

Introduction to (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic Acid (CAS No. 1932260-73-5)

(2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid, with the CAS number 1932260-73-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrolidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The specific stereochemistry of this compound, denoted by the (2R,3S) configuration, plays a crucial role in its interactions with biological targets and its overall pharmacological profile.

The (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid structure is characterized by a pyrrolidine ring substituted with an amino group at the 3-position and a carboxylic acid group at the 2-position. The presence of the methyl group at the 1-position further influences its chemical properties and reactivity. This compound has garnered attention in recent years due to its potential as a building block for more complex pharmacophores and its role in various biochemical pathways.

In the realm of drug discovery, the (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid scaffold has been explored for its ability to modulate enzyme activity and receptor binding. Recent studies have highlighted its significance in the development of drugs targeting neurological disorders, where precise stereochemical control is essential for efficacy and safety. The stereochemistry at the 2R and 3S positions is particularly critical, as it determines how the molecule interacts with biological receptors and enzymes.

One of the most compelling aspects of (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid is its versatility as a precursor in synthetic chemistry. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, modifications to the side chains or functional groups can lead to derivatives with improved solubility, bioavailability, or target specificity. These advancements underscore the importance of (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid in medicinal chemistry and its potential to contribute to next-generation therapeutics.

The (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid molecule also exhibits interesting physicochemical properties that make it valuable in drug formulation. Its chiral nature allows for the creation of enantiomerically pure compounds, which can exhibit distinct pharmacological effects compared to racemic mixtures. This characteristic is particularly relevant in cases where one enantiomer is responsible for the therapeutic effect while another may cause adverse reactions.

In recent years, computational methods have been increasingly employed to study (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid. Molecular modeling techniques have provided insights into its binding interactions with biological targets, helping researchers design more effective drug candidates. These computational approaches complement experimental studies and have accelerated the discovery process in pharmaceutical research. The integration of computational chemistry with traditional synthetic methods has been instrumental in optimizing (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid-based therapeutics.

The (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid scaffold has also been explored in the context of enzyme inhibition. Several studies have demonstrated its ability to interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. By targeting these enzymes, (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid-derived compounds may offer novel therapeutic strategies. The precise stereochemistry of this compound ensures that it can bind effectively to enzyme active sites while minimizing off-target effects.

The synthesis of (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity requires sophisticated synthetic routes that often involve chiral auxiliaries or catalysts. Advances in asymmetric synthesis have made it possible to produce this compound with high yields and purity, facilitating its use in drug development programs. These synthetic advancements are critical for ensuring that pharmaceutical-grade materials are available for further research and commercialization.

The future prospects of (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid are promising, given its potential applications across multiple therapeutic areas. Ongoing research continues to uncover new biological activities and mechanisms of action associated with this compound and its derivatives. As our understanding of disease pathways evolves, so too will the ways in which (2R,3S)-3-amino-1-methylpyrrolidine-2-carboxylic acid can be utilized to address unmet medical needs. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.